Cas no 1889079-85-9 (4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine
• CAS No: 1889079-85-9
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5906947
• PubChem ID: 115044145
• Update Time: 2025-05-22

4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4,4-difluoro-1-(2-methoxyphenyl)-
• 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine
• KS-9796
• 1889079-85-9
• 4,4-Difluoro-1-(2-methoxyphenyl)cyclohexanamine
• EN300-1932544
• AKOS037654614

• Inchi： 1S/C13H17F2NO/c1-17-11-5-3-2-4-10(11)12(16)6-8-13(14,15)9-7-12/h2-5H,6-9,16H2,1H3
• InChI Key： XLBPDDWXCNOIHR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)(N)CCC(F)(F)CC1

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 324.9±42.0 °C(Predicted)
• pka: 8.96±0.70(Predicted)

Additional information on 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine

Recent Advances in the Study of 4,4-Difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine (CAS: 1889079-85-9)

4,4-Difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine (CAS: 1889079-85-9) is a fluorinated cyclohexylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluorinated cyclohexane ring and a methoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic routes, and potential as a lead compound for drug development.

One of the key areas of research involving 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine is its role as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for serotonin and dopamine receptors, making it a candidate for the treatment of neuropsychiatric disorders such as depression and anxiety. The difluorination of the cyclohexane ring is believed to enhance the compound's metabolic stability and bioavailability, which are critical factors in CNS drug development.

In addition to its CNS applications, recent investigations have highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine can inhibit the activity of certain kinases involved in cancer cell proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of derivatives with improved selectivity and potency against specific cancer cell lines.

The synthetic accessibility of 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine has also been a focus of recent research. A novel synthetic route involving a palladium-catalyzed coupling reaction was reported in Organic Letters, offering a more efficient and scalable method for producing the compound. This advancement is expected to facilitate further pharmacological studies and the development of analogs with enhanced therapeutic profiles.

Despite these promising findings, challenges remain in the development of 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine as a therapeutic agent. Issues such as off-target effects, pharmacokinetic properties, and toxicity profiles need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies to improve oral bioavailability and the design of targeted delivery systems to enhance tissue specificity.

In conclusion, 4,4-difluoro-1-(2-methoxyphenyl)cyclohexan-1-amine (CAS: 1889079-85-9) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and broad pharmacological activities make it a compelling subject for ongoing and future research. Continued efforts to elucidate its mechanisms of action and optimize its therapeutic properties will be crucial for translating these findings into clinical applications.